![molecular formula C30H29BrN2O3S B11658205 Methyl 2-({[2-(3-bromophenyl)quinolin-4-yl]carbonyl}amino)-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B11658205.png)
Methyl 2-({[2-(3-bromophenyl)quinolin-4-yl]carbonyl}amino)-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Overview
Description
METHYL 2-[2-(3-BROMOPHENYL)QUINOLINE-4-AMIDO]-6-TERT-BUTYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound that features a quinoline moiety, a bromophenyl group, and a benzothiophene ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of METHYL 2-[2-(3-BROMOPHENYL)QUINOLINE-4-AMIDO]-6-TERT-BUTYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE typically involves multiple steps, including the formation of the quinoline and benzothiophene rings. One common method involves the Suzuki–Miyaura coupling reaction, which is known for its mild and functional group-tolerant conditions . This reaction can be used to couple the bromophenyl group with the quinoline moiety.
Industrial Production Methods: Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of high-throughput screening to identify the best catalysts and solvents, as well as the implementation of continuous flow reactors to improve reaction efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions: METHYL 2-[2-(3-BROMOPHENYL)QUINOLINE-4-AMIDO]-6-TERT-BUTYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-
Properties
Molecular Formula |
C30H29BrN2O3S |
|---|---|
Molecular Weight |
577.5 g/mol |
IUPAC Name |
methyl 2-[[2-(3-bromophenyl)quinoline-4-carbonyl]amino]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
InChI |
InChI=1S/C30H29BrN2O3S/c1-30(2,3)18-12-13-21-25(15-18)37-28(26(21)29(35)36-4)33-27(34)22-16-24(17-8-7-9-19(31)14-17)32-23-11-6-5-10-20(22)23/h5-11,14,16,18H,12-13,15H2,1-4H3,(H,33,34) |
InChI Key |
AISHDCYSDXCSTH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC(=CC=C5)Br |
Origin of Product |
United States |
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